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Compound of Interest

Compound Name: 4-Phenylbenzoyl chloride

CAS No.: 14002-51-8

Cat. No.: B083286

Get Quote

Introduction & Utility
The Schotten-Baumann reaction remains the gold standard for synthesizing amides and esters

from acid chlorides under aqueous basic conditions.[1] This guide focuses specifically on 4-
Phenylbenzoyl chloride (Biphenyl-4-carbonyl chloride), a reagent frequently used in medicinal

chemistry to introduce the lipophilic biphenyl moiety—a "privileged structure" known to enhance

-

stacking interactions in drug targets (e.g., kinase inhibitors, antivirals).[2]

Unlike simple benzoyl chloride, 4-phenylbenzoyl chloride is a solid with significant

lipophilicity.[2] This physical property demands a modified biphasic protocol to ensure efficient

interfacial contact and prevent hydrolysis competition.[2]

Key Advantages of this Protocol
Protection-Free: Allows acylation of amino acids or hydrophilic amines without protecting

groups.[2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b083286#bc-rfq
https://grokipedia.com/page/Schotten%E2%80%93Baumann_reaction
https://www.benchchem.com/product/b083286/docs?utm_src=pdf-body#application-note-optimized-schotten-baumann-conditions-for-4-phenylbenzoyl-chloride
https://www.benchchem.com/product/b083286/docs?utm_src=pdf-body#application-note-optimized-schotten-baumann-conditions-for-4-phenylbenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylbenzoyl-chloride
https://www.benchchem.com/product/b083286/docs?utm_src=pdf-body#application-note-optimized-schotten-baumann-conditions-for-4-phenylbenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylbenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylbenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylbenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selectivity: The aqueous base scavenges the HCl byproduct immediately, preventing

protonation of the nucleophilic amine.

Scalability: Suitable for milligram to multi-gram synthesis with simple workup procedures.[2]

Reagent Profile: 4-Phenylbenzoyl Chloride
Before initiating synthesis, verify the physicochemical properties of the reagent to ensure

proper solvent selection and handling.

Property Data Notes

CAS Number 14002-51-8

Molecular Weight 216.66 g/mol

Appearance
White to yellow crystalline

powder

Solid at RT; requires

predissolution.[2][3]

Melting Point 110–116 °C
High MP indicates strong

lattice energy.[2]

Solubility
DCM, THF, Toluene, Ethyl

Acetate
Insoluble in water.

Stability Moisture Sensitive
Hydrolyzes to 4-phenylbenzoic

acid.[2]

Mechanistic Workflow & Phase Logic
The reaction relies on a biphasic system (Organic/Aqueous). The amine resides in the aqueous

phase (solubilized by base), while the lipophilic 4-phenylbenzoyl chloride resides in the

organic phase. The reaction occurs at the interface.

Reaction Pathway
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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